Cas no 6941-22-6 (2-(tert-butylamino)-2-phenylacetonitrile;hydrochloride)

• Product Name: 2-(tert-butylamino)-2-phenylacetonitrile;hydrochloride
• CAS No: 6941-22-6
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• CID: 1736327
• PubChem ID: 53423394
• Update Time: 2025-04-21

2-(tert-butylamino)-2-phenylacetonitrile;hydrochloride Chemical and Physical Properties

Names and Identifiers

• NSC60493
• NSC-60493
• 2-(TERT-BUTYLAMINO)-2-PHENYLACETONITRILE HYDROCHLORIDE
• 2-(tert-butylamino)-2-phenylacetonitrile
• hydrochloride
• 6941-22-6
• (tert-Butylamino)(phenyl)acetonitrile--hydrogen chloride (1/1)
• DTXSID50698315
• 2-(tert-butylamino)-2-phenylacetonitrile;hydrochloride

• Inchi： 1S/C12H16N2.ClH/c1-12(2,3)14-11(9-13)10-7-5-4-6-8-10;/h4-8,11,14H,1-3H3;1H
• InChI Key： BCKJHPQPFWKMEH-UHFFFAOYSA-N
• SMILES： Cl.N(C(C#N)C1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 188.13148
• Monoisotopic Mass: 224.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8A^2

Experimental Properties

• Density: 0.984
• Boiling Point: 293.7°Cat760mmHg
• Flash Point: 293.7°Cat760mmHg
• Refractive Index: 1.516
• PSA: 35.82
• LogP: 3.83228